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Introduction

SSI-4 is a potent and selective inhibitor of Stearoyl-CoA Desaturase 1 (SCD1), a critical
enzyme in lipid metabolism that catalyzes the conversion of saturated fatty acids (SFAS) into
monounsaturated fatty acids (MUFAS).[1][2] Upregulation of SCD1 is observed in various
cancers, including Acute Myeloid Leukemia (AML), and is associated with cancer cell
proliferation, survival, and resistance to therapy.[3][4] Inhibition of SCD1 with SSI-4 has been
shown to induce lipotoxicity, endoplasmic reticulum (ER) stress, and apoptosis in cancer cells,
making it a promising therapeutic target for drug development.[1][3][5]

These application notes provide detailed protocols for high-throughput screening (HTS) assays
to identify and characterize SCD1 inhibitors like SSI-4. The protocols cover primary HTS for
SCD1 enzymatic activity, secondary cell-based assays to confirm on-target activity, and a cell
viability assay to assess the cytotoxic effects of lead compounds.

Signaling Pathway of SCD1 Inhibition
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The inhibition of SCD1 by SSI-4 disrupts cellular lipid homeostasis, leading to an accumulation
of SFAs. This increase in the SFA/MUFA ratio triggers the Unfolded Protein Response (UPR)
due to ER stress, ultimately culminating in apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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